Cas no 2411327-33-6 (Methyl (E)-4-[[2-(oxan-4-yloxy)pyridin-4-yl]methylamino]-4-oxobut-2-enoate)

• Product Name: Methyl (E)-4-[[2-(oxan-4-yloxy)pyridin-4-yl]methylamino]-4-oxobut-2-enoate
• CAS No: 2411327-33-6
• MF: C₁₆H₂₀N₂O₅
• MW: 320.340404510498
• CID: 5358694
• PubChem ID: 146099470
• Update Time: 2025-11-04

Methyl (E)-4-[[2-(oxan-4-yloxy)pyridin-4-yl]methylamino]-4-oxobut-2-enoate Chemical and Physical Properties

Names and Identifiers

• Methyl (E)-4-[[2-(oxan-4-yloxy)pyridin-4-yl]methylamino]-4-oxobut-2-enoate
• Z4097795118
• methyl (2E)-3-({[2-(oxan-4-yloxy)pyridin-4-yl]methyl}carbamoyl)prop-2-enoate

• Inchi： 1S/C16H20N2O5/c1-21-16(20)3-2-14(19)18-11-12-4-7-17-15(10-12)23-13-5-8-22-9-6-13/h2-4,7,10,13H,5-6,8-9,11H2,1H3,(H,18,19)/b3-2+
• InChI Key： UKSJLSSRJYMBGK-NSCUHMNNSA-N
• SMILES： O1CCC(CC1)OC1C=C(C=CN=1)CNC(/C=C/C(=O)OC)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 23
• Rotatable Bond Count: 7
• Complexity: 421
• XLogP3: 0.8
• Topological Polar Surface Area: 86.8

Additional information on Methyl (E)-4-[[2-(oxan-4-yloxy)pyridin-4-yl]methylamino]-4-oxobut-2-enoate

Recent Advances in the Study of Methyl (E)-4-[[2-(oxan-4-yloxy)pyridin-4-yl]methylamino]-4-oxobut-2-enoate (CAS: 2411327-33-6)

The compound Methyl (E)-4-[[2-(oxan-4-yloxy)pyridin-4-yl]methylamino]-4-oxobut-2-enoate (CAS: 2411327-33-6) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique structural features, has shown promising potential in various therapeutic applications. Recent studies have focused on elucidating its mechanism of action, optimizing its synthesis, and exploring its biological activities. This research brief aims to provide a comprehensive overview of the latest findings related to this compound.

One of the key areas of interest is the compound's role as a potential inhibitor of specific enzymatic pathways. Preliminary studies suggest that Methyl (E)-4-[[2-(oxan-4-yloxy)pyridin-4-yl]methylamino]-4-oxobut-2-enoate may interact with certain protein targets involved in inflammatory and oncogenic processes. Researchers have employed advanced computational modeling and high-throughput screening techniques to identify these interactions, paving the way for further experimental validation.

In terms of synthetic chemistry, recent advancements have been made in the efficient production of this compound. A novel synthetic route has been developed, which improves yield and purity while reducing the number of steps required. This optimization is crucial for scaling up production for preclinical and clinical studies. Additionally, the stability and solubility profiles of the compound have been investigated, providing valuable insights for formulation development.

Biological evaluations have demonstrated that Methyl (E)-4-[[2-(oxan-4-yloxy)pyridin-4-yl]methylamino]-4-oxobut-2-enoate exhibits notable activity in cell-based assays. For instance, it has shown inhibitory effects on the proliferation of certain cancer cell lines, suggesting its potential as an anticancer agent. Furthermore, its anti-inflammatory properties have been explored in vitro, with promising results indicating its ability to modulate key inflammatory mediators.

Despite these encouraging findings, challenges remain in fully understanding the compound's pharmacokinetics and pharmacodynamics. Ongoing research is focused on addressing these gaps, with particular emphasis on in vivo studies to assess bioavailability, metabolism, and toxicity. Collaborative efforts between academic institutions and pharmaceutical companies are expected to accelerate the translation of these discoveries into therapeutic applications.

In conclusion, Methyl (E)-4-[[2-(oxan-4-yloxy)pyridin-4-yl]methylamino]-4-oxobut-2-enoate represents a promising candidate for further development in the chemical biology and pharmaceutical fields. Its unique structural attributes and biological activities warrant continued investigation, with the potential to yield novel therapeutics for a range of diseases. Future research directions may include exploring its synergistic effects with existing drugs and expanding its application to other therapeutic areas.